![molecular formula C20H24N2O2 B299039 N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide](/img/structure/B299039.png)
N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide, also known as MPBD, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MPBD is a small molecule that can selectively bind to certain receptors in the body and modulate their activity, leading to a range of effects on biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide is complex and not fully understood. It is known that this compound selectively binds to certain receptors in the body, including the mu-opioid receptor and the delta-opioid receptor in the brain. By binding to these receptors, this compound can modulate their activity and lead to changes in biochemical and physiological processes. The exact mechanism by which this compound achieves these effects is still under investigation and is an active area of research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific receptors that it binds to. In the brain, this compound has been shown to modulate the activity of the mu-opioid receptor and the delta-opioid receptor, leading to effects on pain perception, anxiety, and depression. In cancer cells, this compound has been found to inhibit the growth and proliferation of certain cancer cell lines, suggesting potential therapeutic applications in cancer treatment. This compound has also been shown to have anti-inflammatory effects, which may be relevant in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has several advantages for lab experiments, including its small size, high purity, and well-characterized synthesis method. However, there are also some limitations to its use in experiments. For example, this compound has a relatively short half-life in vivo, which may limit its therapeutic potential. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide. One area of interest is the development of more potent and selective analogs of this compound that can achieve greater therapeutic effects. Another area of interest is the investigation of the mechanism of action of this compound, which may provide insights into the underlying biology of pain perception, anxiety, and depression. Finally, there is also potential for the use of this compound in combination with other drugs or therapies to enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide involves several steps, starting from commercially available starting materials. The key step is the coupling of two benzyl amine derivatives, which is achieved through a reaction with ethanediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified and characterized using standard analytical techniques such as NMR spectroscopy and mass spectrometry. The synthesis of this compound has been optimized over the years to improve yield and purity, and several variations of the method have been reported in the literature.
Scientific Research Applications
N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been studied extensively in the context of neuroscience and cancer research. In neuroscience, this compound has been shown to modulate the activity of certain receptors in the brain, leading to effects on pain perception, anxiety, and depression. In cancer research, this compound has been found to inhibit the growth and proliferation of certain cancer cell lines, suggesting potential therapeutic applications in cancer treatment.
properties
Molecular Formula |
C20H24N2O2 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
N-[(4-methylphenyl)methyl]-N//'-[(4-propan-2-ylphenyl)methyl]oxamide |
InChI |
InChI=1S/C20H24N2O2/c1-14(2)18-10-8-17(9-11-18)13-22-20(24)19(23)21-12-16-6-4-15(3)5-7-16/h4-11,14H,12-13H2,1-3H3,(H,21,23)(H,22,24) |
InChI Key |
QLHJNQHIUSCJRU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2=CC=C(C=C2)C(C)C |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2=CC=C(C=C2)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.